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Cat. No.: B13742331 Get Quote

An in-depth analysis of a novel carbon-negative alternative to traditional Portland cement, this

guide offers a comprehensive comparison of the performance of iron carbonate binders in

sustainable concrete. Leveraging experimental data, this document outlines the mechanical

properties, durability, and environmental impact of this emerging technology against

conventional concrete and other sustainable alternatives.

Iron carbonate concrete, a novel class of building material, presents a promising pathway

toward a more sustainable construction industry. This technology is centered around the

principle of carbonating iron-rich industrial byproducts, such as steel dust and mill scale, to

create a durable binder. This process not only upcycles waste materials but also actively

sequesters carbon dioxide, positioning it as a carbon-negative alternative to Ordinary Portland

Cement (OPC), a significant contributor to global greenhouse gas emissions. This guide

provides a detailed comparison of iron carbonate binders, often referred to by the trade name

Ferrock, with OPC and other sustainable cementitious materials.

Performance Snapshot: Iron Carbonate Binders vs.
Alternatives
The performance of iron carbonate binders has been benchmarked against Ordinary Portland

Cement and, where applicable, other sustainable alternatives like geopolymer concrete. The

following tables summarize the key performance indicators based on available experimental

data.
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Table 1: Mechanical Properties

Property
Iron Carbonate
Binder
(Ferrock)

Ordinary
Portland
Cement (OPC)

Geopolymer
Concrete

Test Standard

Compressive

Strength

35–69 MPa (and

higher)[1][2]

20–40 MPa

(Typical for M25-

M40)

35-65 MPa ASTM C39

Flexural Strength

~8 MPa (up to 4-

5 times stronger

than OPC)[1][2]

3–5 MPa ~8 MPa
ASTM C78 /

ASTM C348

Curing Time

~4-7 days to

reach full

strength[1][2][3]

28 days for full

strength

Varies (often

heat-cured)
N/A

Table 2: Fresh Concrete Properties
Property

Iron Carbonate
Binder (Ferrock)

Ordinary Portland
Cement (OPC)

Test Standard

Workability (Slump)
10–90 mm (low to

medium)[4]

Highly variable based

on mix design
ASTM C143/C143M

Setting Time
Approx. 1 week to

fully harden[2][3]

Initial: 30-45 min;

Final: < 10 hrs

ASTM C191 / ASTM

C807

Note: Specific data on initial and final setting times for iron carbonate binders as per ASTM

standards is limited in publicly available literature.

Table 3: Durability Performance
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Property
Iron Carbonate
Binder (Ferrock)

Ordinary Portland
Cement (OPC)

Test Standard

Chloride Resistance

Good performance in

marine environments;

higher permeability

than OPC paste.[1]

Varies with mix design

and SCMs
ASTM C1202

Sulfate Resistance

Enhanced resistance

reported, especially

with oxalic acid.[5]

Susceptible without

special formulation

(e.g., Type V cement)

ASTM C1012

Water Absorption
Increases with higher

Ferrock content.[4]

Varies with w/c ratio

and admixtures
ASTM C642

Note: Quantitative data on chloride permeability (coulombs) and detailed comparative studies

on sulfate resistance of iron carbonate binders are areas requiring further research.

Table 4: Environmental and Economic Profile
Parameter

Iron Carbonate
Binder (Ferrock)

Ordinary Portland
Cement (OPC)

Geopolymer
Concrete

Embodied CO2

Carbon-negative

(sequesters CO2)[6]

[7]

High positive

emissions (~0.9 kg

CO2 per kg cement)

40-80% lower than

OPC

Raw Materials

Primarily industrial

waste (steel dust,

silica glass)[8][9]

Limestone, clay, shale

(virgin materials)

Industrial byproducts

(fly ash, slag)

Energy Consumption

Lower production

energy (no high-

temperature kiln)[6]

High (due to clinker

production at

~1450°C)

Lower than OPC

Cost

Potentially higher

currently due to

novelty and scale[9]

Established and

relatively low cost

Varies based on

availability of

precursors
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Experimental Protocols
The data presented in this guide is based on established testing methodologies to ensure

comparability and reliability.

Mechanical Testing
Compressive Strength: Determined as per ASTM C39, "Standard Test Method for

Compressive Strength of Cylindrical Concrete Specimens." Cylindrical samples are

subjected to a compressive axial load until failure.[10]

Flexural Strength: Evaluated using ASTM C78, "Standard Test Method for Flexural Strength

of Concrete (Using Simple Beam with Third-Point Loading)," or ASTM C348 for mortar. This

test measures the tensile strength of concrete.[10]

Fresh Concrete Properties
Workability (Slump): Measured in accordance with ASTM C143/C143M, "Standard Test

Method for Slump of Hydraulic-Cement Concrete." This test assesses the consistency and

flow characteristics of fresh concrete.[4]

Setting Time: Typically determined using ASTM C191, "Standard Test Methods for Time of

Setting of Hydraulic Cement by Vicat Needle," or ASTM C807 for mortar. These methods

establish the initial and final set times of the binder.[11]

Durability Assessment
Chloride Permeability: Assessed via ASTM C1202, "Standard Test Method for Electrical

Indication of Concrete's Ability to Resist Chloride Ion Penetration." This rapid test provides

an indication of the concrete's resistance to chloride ingress.[4]

Sulfate Resistance: Evaluated based on ASTM C1012, "Standard Test Method for Length

Change of Hydraulic-Cement Mortars Exposed to a Sulfate Solution." This test measures the

expansion of mortar bars to assess their resistance to sulfate attack.[5]

Water Absorption: Determined following ASTM C642, "Standard Test Method for Density,

Absorption, and Voids in Hardened Concrete."
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Visualizing the Processes
To better understand the underlying mechanisms and workflows, the following diagrams are

provided.

Raw Materials
(Waste Iron Powder, Fly Ash, etc.) Mixing with Water CO2 Curing Iron Carbonation Reaction

Fe + CO2 + H2O -> FeCO3 + H2
Initiates Iron Carbonate Binder

(Siderite Matrix)
Forms Sustainable Concrete

Performance Testing

Start: Material Preparation

Mix Design
(Iron Binder vs. OPC)

Specimen Casting
(Cylinders, Prisms)

Curing
(CO2 Curing vs. Water Curing)

Fresh Properties
(Slump, Setting Time)

Mechanical Strength
(Compressive, Flexural)

Durability
(Chloride, Sulfate)

Data Analysis & Comparison

End: Comparative Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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